Cas no 1732-27-0 (6-nitropyren-1-yl acetate)

• Product name: 6-nitropyren-1-yl acetate
• CAS No: 1732-27-0
• MF: C₁₈H₁₁NO₄
• MW: 305.28424
• CID: 1358330
• PubChem ID: 164875

6-nitropyren-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• 6-nitropyren-1-yl acetate
• 1-Pyrenol, 6-nitro-, acetate (ester)
• 6-Nitro-1-pyrenol acetate (ester)
• 1-nitro-6-acetoxypyrene
• DTXSID20938336
• 1732-27-0

• Inchi： InChI=1S/C18H11NO4/c1-10(20)23-16-9-5-12-2-6-13-15(19(21)22)8-4-11-3-7-14(16)18(12)17(11)13/h2-9H,1H3
• InChI Key： OYTXDWXDVPQDEU-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=C2C=CC3=C4C2=C(C=CC4=C(C=C3)[N+](=O)[O-])C=C1

Computed Properties

• Exact Mass: 305.06883
• Monoisotopic Mass: 305.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 69.44